molecular formula C17H15Cl2NO B1292938 2'-Azetidinomethyl-2,4-dichlorobenzophenone CAS No. 898755-23-2

2'-Azetidinomethyl-2,4-dichlorobenzophenone

Cat. No.: B1292938
CAS No.: 898755-23-2
M. Wt: 320.2 g/mol
InChI Key: MEGWFNVMTPGHDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2'-Azetidinomethyl-2,4-dichlorobenzophenone is a useful research compound. Its molecular formula is C17H15Cl2NO and its molecular weight is 320.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biochemical Evaluation

  • Synthesis of Antitumor Agents: Compounds like 2-azetidinone derivatives have been synthesized and evaluated for antitumor activities. These compounds have shown potent antiproliferative effects, particularly against breast cancer cells, by inhibiting tubulin polymerization and causing apoptosis (Greene et al., 2016).

Synthetic Approaches

  • Selenacephams and Selenacephems Synthesis: 2-Azetidinones have been used as key intermediates for synthesizing selenium-containing β-lactams, known as selenacephams and selenacephems (Garud et al., 2011).

Pharmacological Applications

  • Antidepressant and Nootropic Agents: The synthesis of 2-azetidinones has been linked to potential antidepressant and nootropic activities, suggesting their potential in the development of CNS active agents (Thomas et al., 2016).

Biological Activity Studies

  • Antiinflammatory and Analgesic Agents: New compounds synthesized from 2-azetidinone have shown significant antiinflammatory and analgesic activities, indicating their potential in therapeutic applications (Kushwaha et al., 2010).

Precursors for Ligand Synthesis

  • Preparation of CC'N-Osmium Complexes: 2-Azetidinones have been used in the preparation of CC'N-pincer ligands, demonstrating their role in the synthesis of complex metal compounds (Casarrubios et al., 2015).

Synthesis of Bioactive Compounds

  • Antiproliferative Activity on Human Breast Cancer Cell Lines: 3-chloro-azetidin-2-one derivatives have been investigated for their effects on human breast cancer cell lines, suggesting their application in cancer treatment (Chimento et al., 2013).

Versatile Pharmacological Activities

  • Diverse Biological Activities: 2-Azetidinone derivatives have been recognized for their wide range of pharmacological activities, including antimicrobial, antifungal, anti-inflammatory, and antitumor effects (Mehta et al., 2010).

Properties

IUPAC Name

[2-(azetidin-1-ylmethyl)phenyl]-(2,4-dichlorophenyl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15Cl2NO/c18-13-6-7-15(16(19)10-13)17(21)14-5-2-1-4-12(14)11-20-8-3-9-20/h1-2,4-7,10H,3,8-9,11H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEGWFNVMTPGHDB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C1)CC2=CC=CC=C2C(=O)C3=C(C=C(C=C3)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15Cl2NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10643725
Record name {2-[(Azetidin-1-yl)methyl]phenyl}(2,4-dichlorophenyl)methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10643725
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

320.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

898755-23-2
Record name {2-[(Azetidin-1-yl)methyl]phenyl}(2,4-dichlorophenyl)methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10643725
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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